Cas no 128701-01-9 (4-Hepten-3-one,1-(4-hydroxy-3-methoxyphenyl)-7-(4-hydroxyphenyl)-, (4E)-)

• Product Name: 4-Hepten-3-one,1-(4-hydroxy-3-methoxyphenyl)-7-(4-hydroxyphenyl)-, (4E)-
• CAS No: 128701-01-9
• MF: C₂₀H₂₂O₄
• MW: 326.386286258698
• CID: 213521
• PubChem ID: 5317593
• Update Time: 2025-04-19

4-Hepten-3-one,1-(4-hydroxy-3-methoxyphenyl)-7-(4-hydroxyphenyl)-, (4E)- Chemical and Physical Properties

Names and Identifiers

• 4-Hepten-3-one,1-(4-hydroxy-3-methoxyphenyl)-7-(4-hydroxyphenyl)-, (4E)-
• 4-Hepten-3-one,1-(4-hydroxy-3-methoxyphenyl)-7-(4-hydroxyphenyl)-, (E)-
• Gingerenone C
• 4-Hepten-3-one, 1-(4-hydroxy-3-methoxyphenyl)-7-(4-hydroxyphenyl)-, (4E)-
• (4E)-1-(4-hydroxy-3-methoxyphenyl)-7-(4-hydroxyphenyl)hept-4-en-3-one
• 128701-01-9
• 1-(4-Hydroxy-3-methoxyphenyl)-7-(4-hydroxyphenyl)-4-hepten-3-one
• DTXSID001317537
• Q27139034
• CHEBI:70703
• 1-(4-hydroxy-3-methoxyphenyl)-7-(4-hydroxyphenyl)-(4E)-4-hepten-3-one
• CHEMBL1270357
• (E)-1-(4-hydroxy-3-methoxyphenyl)-7-(4-hydroxyphenyl)hept-4-en-3-one

• Inchi： 1S/C20H22O4/c1-24-20-14-16(9-13-19(20)23)8-12-17(21)5-3-2-4-15-6-10-18(22)11-7-15/h3,5-7,9-11,13-14,22-23H,2,4,8,12H2,1H3/b5-3+
• InChI Key： JYHZFCAVESZNKO-HWKANZROSA-N
• SMILES： C(C1=CC=C(O)C(OC)=C1)CC(=O)/C=C/CCC1=CC=C(O)C=C1

Computed Properties

• Exact Mass: 326.15186
• Monoisotopic Mass: 326.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Diarylheptanoids Linear diarylheptanoids